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For Researchers, Scientists, and Drug Development Professionals

Introduction
Intracellular thiols, particularly glutathione (GSH), are critical for maintaining cellular redox

homeostasis and play a pivotal role in antioxidant defense, detoxification, and cell signaling.

Dysregulation of thiol levels is implicated in numerous diseases, including cancer,

neurodegenerative disorders, and cardiovascular disease. Accurate quantification of

intracellular thiols at the single-cell level is therefore crucial for both basic research and drug

development.

Real Thiol is a ratiometric fluorescent probe designed for the quantitative, real-time monitoring

of intracellular glutathione dynamics in living cells.[1][2] Its reversible reaction with GSH allows

for the dynamic tracking of both increases and decreases in glutathione concentrations.[2] This

application note provides a detailed protocol for using Real Thiol for flow cytometry, along with

a comparison to other common thiol-reactive probes and visualizations of the experimental

workflow and sensing mechanism.
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Principle of the Assay
Real Thiol is a cell-permeable probe that reacts reversibly with glutathione (GSH) via a

Michael addition reaction.[2] The unbound Real Thiol probe and the Real Thiol-GSH adduct

exhibit distinct fluorescence spectra, allowing for ratiometric analysis. Unbound Real Thiol can

be excited at approximately 488 nm and emits at a longer wavelength (around 562 nm), while

the Real Thiol-GSH adduct is excited by a 405 nm violet laser and emits at a shorter

wavelength (around 487 nm).[1] The ratio of the fluorescence intensities from these two

channels is directly proportional to the intracellular GSH concentration, providing a quantitative

readout that is independent of probe concentration and cell size.
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Feature Real Thiol
ThiolTracker™
Violet

Monochlorobimane
(MCB)

Sensing Mechanism

Reversible Michael

addition with GSH,

ratiometric readout.

Reacts with reduced

thiols.

Reacts with GSH,

catalyzed by

glutathione S-

transferase (GST).

Quantum Yield (Φ)
RT-GSH: 86.0%RT

(unbound): 2.9%

Data not readily

available, described

as "brighter".

Data not readily

available; can have

low fluorescence in

human cell lines due

to GST isozyme

differences.

Photostability High photostability. Described as "robust".
Subject to

photobleaching.

Selectivity

High selectivity for

GSH over other thiols

at physiological

concentrations.

Reacts with general

reduced thiols.

Specific for GSH due

to enzymatic reaction.

Staining Index

High, due to high

quantum yield and

ratiometric detection.

Generally good, but

data is qualitative.

Variable, can be low in

cells with low GST

activity or specific

GST isozymes.

Signal-to-Noise Ratio

High, enhanced by

ratiometric

measurement which

corrects for

background.

Good, described as

having a high signal-

to-noise ratio.

Can be low,

influenced by

background

fluorescence and non-

specific binding.

Key Advantages

Quantitative, real-time

monitoring of GSH

dynamics, high

sensitivity, and

photostability.

Bright signal, well-

retained in cells.
Specific for GSH.
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Limitations

Potential for reaction

with other highly

abundant thiols under

certain conditions.

Not specific to GSH,

measures total

reduced thiols.

Staining efficiency is

dependent on GST

activity, which varies

between cell types.

Experimental Protocols
Materials

Real Thiol probe

Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-buffered saline (PBS), pH 7.4, free of thiols

Complete cell culture medium

Cells of interest

Flow cytometer with 405 nm and 488 nm lasers and appropriate filters (e.g., Pacific Blue and

PE channels)

Microcentrifuge tubes

Pipettes and tips

Reagent Preparation
10 mM Real Thiol Stock Solution: Dissolve the appropriate amount of Real Thiol powder in

anhydrous DMSO to obtain a final concentration of 10 mM. Mix thoroughly by vortexing. Store

the stock solution in small aliquots at -20°C, protected from light and moisture.

1 µM Real Thiol Staining Solution: On the day of the experiment, dilute the 10 mM Real Thiol
stock solution to a final working concentration of 1 µM in fresh, pre-warmed complete cell

culture medium. Prepare a sufficient volume for the number of samples to be stained.

Cell Preparation
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Culture cells under desired experimental conditions until they reach the desired confluency

or cell density.

For adherent cells, detach them using a gentle, non-enzymatic cell dissociation buffer to

minimize cell stress. For suspension cells, proceed directly to the next step.

Harvest the cells by centrifugation at 300-400 x g for 5 minutes at room temperature.

Discard the supernatant and resuspend the cell pellet in fresh, pre-warmed complete cell

culture medium at a concentration of 1 x 10^6 cells/mL.

Staining Protocol
Add an equal volume of the 1 µM Real Thiol staining solution to the cell suspension.

Incubate the cells for 9-10 minutes at 37°C in a humidified incubator, protected from light.

(Optional) After incubation, pellet the cells by centrifugation and resuspend in fresh, pre-

warmed medium or PBS for analysis. This step can help to reduce background fluorescence.

Proceed immediately to flow cytometry analysis.

Flow Cytometry Analysis
Set up the flow cytometer with the following laser and filter configurations:

Excitation: 405 nm (Violet laser) for the Real Thiol-GSH adduct.

Emission Filter: A filter appropriate for Pacific Blue or a similar fluorophore (e.g., 450/50

nm).

Excitation: 488 nm (Blue laser) for the unbound Real Thiol.

Emission Filter: A filter appropriate for PE or a similar fluorophore (e.g., 575/26 nm).

Establish forward scatter (FSC) and side scatter (SSC) parameters to gate on the live,

single-cell population.

Record fluorescence intensities for both the 405 nm and 488 nm channels.
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For each cell, calculate the ratio of the fluorescence intensity from the 405 nm channel to the

488 nm channel. This ratio is a quantitative measure of the intracellular GSH concentration.

Analyze the ratiometric data to compare GSH levels between different cell populations or

treatment conditions.

Visualizations
Experimental Workflow
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Cell Preparation

Staining

Flow Cytometry Analysis

1. Cell Culture

2. Harvest & Resuspend Cells

3. Add 1 µM Real Thiol

4. Incubate 9-10 min at 37°C

5. Acquire Data (405nm & 488nm)

6. Calculate Fluorescence Ratio

7. Analyze GSH Levels

Click to download full resolution via product page

Caption: Experimental workflow for Real Thiol staining and analysis by flow cytometry.

Signaling Pathway: Thiol Detection Mechanism
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Inside the Cell

Flow Cytometer Detection

Real Thiol
(Excitation: 488nm, Emission: ~562nm)

Real Thiol-GSH Adduct
(Excitation: 405nm, Emission: ~487nm) + GSH (Michael Addition)

PE Channel
(Longer Wavelength)

Fluorescence

Glutathione (GSH)
 - GSH (Reversible)

Pacific Blue Channel
(Shorter Wavelength)

488nm Laser

Ratio:
[Pacific Blue] / [PE]405nm Laser

Click to download full resolution via product page

Caption: Mechanism of Real Thiol for ratiometric detection of intracellular glutathione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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